6-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile

• IUPAC Name: 6-[4-[(7-methoxy-4-oxoquinazolin-3-yl)methyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C21H21N5O2/c1-28-17-5-6-18-19(11-17)23-14-26(21(18)27)13-15-7-9-25(10-8-15)20-4-2-3-16(12-22)24-20/h2-6,11,14-15H,7-10,13H2,1H3
• InChI Key: VJQUSOKHYVBZHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C4=CC=CC(=N4)C#N
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

The compound “6-{4-[(7-methoxy-4-oxo-3,4-dihydroquinazolin-3-yl)methyl]piperidin-1-yl}pyridine-2-carbonitrile” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

COX-2 Inhibition

• . COX-2 (cyclooxygenase-2) is an enzyme involved in inflammation and pain pathways, and inhibiting it can have therapeutic implications.

VEGFR-2/HDAC Inhibition

• Application : It exhibits potent inhibitory activity against VEGFR-2 (vascular endothelial growth factor receptor 2) and HDAC (histone deacetylase). .

Elixir Core Data Resource

• Application : Elixir resources provide essential data and tools for life sciences research. .

Chemical Synthesis and Derivatives

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Organic Synthesis and Medicinal Chemistry

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Process Optimization and Yield Enhancement

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Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR)

Mode of Action

This compound acts as an inhibitor of EGFR . It binds to the ATP-binding site of EGFR, preventing the activation of the receptor’s kinase domain. This inhibition blocks the downstream signaling pathways activated by EGFR, including the PI3K/AKT and RAS/RAF/MEK/ERK pathways, which are involved in cell proliferation and survival.

Biochemical Pathways

The compound affects the EGFR signaling pathway . By inhibiting EGFR, it prevents the activation of downstream signaling pathways, including the PI3K/AKT and RAS/RAF/MEK/ERK pathways. These pathways are involved in various cellular processes, including cell proliferation, differentiation, and survival. Therefore, the inhibition of these pathways can lead to the suppression of tumor growth and proliferation.

Pharmacokinetics

Like many other small molecule drugs, it is likely to be absorbed in the gastrointestinal tract after oral administration, distributed throughout the body, metabolized in the liver, and excreted in the urine and feces .

Result of Action

The inhibition of EGFR by this compound leads to the suppression of tumor growth and proliferation . This is due to the blockade of the downstream signaling pathways that are involved in cell proliferation and survival.